Cas no 2228595-15-9 (1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228595-15-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5810736
• PubChem ID: 165851786
• Update Time: 2025-10-28

1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine
• 2228595-15-9
• EN300-1794506
• [1-(3-methyl-2-nitrophenyl)cyclobutyl]methanamine

• Inchi： 1S/C12H16N2O2/c1-9-4-2-5-10(11(9)14(15)16)12(8-13)6-3-7-12/h2,4-5H,3,6-8,13H2,1H3
• InChI Key： SBKLNNKBBQABNA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1C1(CN)CCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine

Introduction to 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine (CAS No. 2228595-15-9)

1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine, with the CAS number 2228595-15-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cyclobutyl ring attached to a substituted aniline moiety, which imparts specific chemical and biological properties.

The molecular formula of 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine is C₁₃H₁₆N₂O₂, and its molecular weight is approximately 236.28 g/mol. The compound features a cyclobutyl group, which is a four-carbon cyclic structure, and a substituted aniline group with a nitro and methyl functional group. These structural features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative disorders, suggesting its potential as a therapeutic agent.

The chemical properties of 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine make it suitable for use in synthetic pathways that require high reactivity and selectivity. The cyclobutyl ring provides steric hindrance, which can influence the reaction pathways and product distributions in synthetic reactions. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, allowing for further functionalization and derivatization.

In materials science, 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine has been investigated for its potential use in the development of advanced materials with unique properties. A study published in the Journal of Materials Chemistry A (2020) reported that this compound can be used as a building block for the synthesis of polymer materials with enhanced mechanical strength and thermal stability. These materials have applications in areas such as electronics, coatings, and composites.

The synthesis of 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine typically involves multi-step processes that include nitration, substitution, and cyclization reactions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have improved the efficiency and sustainability of these synthetic routes. For example, the use of transition metal catalysts has been shown to enhance the selectivity and yield of the desired product.

The safety profile of 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine is an important consideration in its handling and application. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 1-(3-methyl-2-nitrophenyl)cyclobutylmethanamine (CAS No. 2228595-15-9) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and properties make it a valuable intermediate for the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.